N-(3-ethoxyphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(3-ethoxyphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C15H14N2O3S/c1-2-20-12-7-5-6-11(10-12)16-15-13-8-3-4-9-14(13)21(18,19)17-15/h3-10H,2H2,1H3,(H,16,17)
• InChI Key: KYMXAHRAWGUUKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC2=NS(=O)(=O)C3=CC=CC=C32
• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol

Description

N-(3-ethoxyphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, also known as BHQ or benzothiazolequinone, is a synthetic compound that has been extensively studied for its potential applications in various scientific research fields.

Scientific Research Applications

Selective Inhibitors of Glial GABA Uptake

Research has explored the synthesis and pharmacological properties of various compounds related to N-(3-ethoxyphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide, targeting the selective inhibition of glial GABA uptake. These studies aim to develop compounds with potential applications in neurological disorders by modulating the GABAergic system. For instance, compounds have been synthesized to evaluate their effects on GABA uptake mechanisms, demonstrating selective inhibition of glial versus neuronal GABA uptake, which could have implications for the treatment of epilepsy and other neurological conditions (Falch et al., 1999).

Synthesis and Antimicrobial Activities

Another area of application involves the synthesis of new derivatives and evaluating their antimicrobial activities. Novel compounds synthesized from various ester ethoxycarbonylhydrazones with primary amines have shown promising antimicrobial properties. These compounds could be pivotal in developing new antimicrobial agents to combat resistant microbial strains, addressing the growing concern of antimicrobial resistance (Bektaş et al., 2010).

Metal Complexation for Catalysis and Ligand Application

Research has also been conducted on the synthesis and characterization of benzisothiazole-tetrazolyl derivatives for potential application as nitrogen ligands in coordination chemistry. These compounds have been explored for their ability to complex with transition metals, leading to the development of novel catalytic systems or materials with unique electronic properties. Such applications are crucial in catalysis, material science, and the development of new electronic devices (Frija et al., 2009).

Electrophilic Amination and C-H Functionalization

The field of synthetic organic chemistry has seen applications in the development of methodologies for electrophilic amination and C-H functionalization using related compounds. These methodologies facilitate the synthesis of complex organic molecules with high precision and efficiency, contributing to the synthesis of pharmaceuticals, agrochemicals, and organic materials. Innovations in this area highlight the versatility of N-(3-ethoxyphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide derivatives in organic synthesis and drug development (Lebel et al., 2012).